5-Methyl-1-propyl-1H-1,2,4-triazol-3-amine
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Description
“5-Methyl-1-propyl-1H-1,2,4-triazol-3-amine” is a compound that belongs to the class of 1,2,4-triazoles . Triazoles are heterocyclic compounds that contain two carbon and three nitrogen atoms in a five-membered aromatic azole chain . They are known for their versatile biological activities and are readily capable of binding in the biological system with a variety of enzymes and receptors .
Synthesis Analysis
Two complementary pathways for the preparation of N-substituted 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides were proposed and successfully realized in the synthesis of 20 representative examples . These methods use the same types of starting materials viz. succinic anhydride, aminoguanidine hydrochloride, and a variety of amines . The first pathway started with the preparation of N-guanidinosuccinimide, which then reacted with amines under microwave irradiation to afford the desired products .Molecular Structure Analysis
The molecular structure of 1,2,4-triazoles, including “5-Methyl-1-propyl-1H-1,2,4-triazol-3-amine”, consists of two carbon and three nitrogen atoms in a five-membered aromatic azole chain . The annular prototropic tautomerism in the prepared 1,2,4-triazoles was studied using NMR spectroscopy and X-ray crystallography .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “5-Methyl-1-propyl-1H-1,2,4-triazol-3-amine” include the preparation of N-guanidinosuccinimide, which then reacted with amines under microwave irradiation . The desired products were successfully obtained in the reaction with aliphatic amines (primary and secondary) via a nucleophilic opening of the succinimide ring and the subsequent recyclization of the 1,2,4-triazole ring .Scientific Research Applications
Pharmaceutical Chemistry
5-Methyl-1-propyl-1H-1,2,4-triazol-3-amine serves as a starting material for synthesizing various pharmacological compounds. It’s used in creating antifungal agents, anticancer drugs, and enzyme inhibitors related to cardiovascular diseases .
Nanocomposites
The compound may play a role in creating nanocomposites, which are materials composed of nanoparticles embedded within a matrix of another material. These have applications in various high-tech industries .
Organometallic Compounds
It can be involved in the synthesis of organometallic compounds, which are useful in catalysis and materials science due to their unique chemical properties .
Supramolecular Chemistry
This field involves the study of entities formed by multiple molecules interacting through non-covalent bonds. The compound could be used to design new molecular assemblies with specific functions .
Synthesis of Propanamides
The compound is used in the synthesis of N-substituted 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides, which have various potential applications in medicinal chemistry .
properties
IUPAC Name |
5-methyl-1-propyl-1,2,4-triazol-3-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N4/c1-3-4-10-5(2)8-6(7)9-10/h3-4H2,1-2H3,(H2,7,9) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZGBQCDYVODUBW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C(=NC(=N1)N)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12N4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
140.19 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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